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Compound of Interest

Compound Name: (2)-SU5614

Cat. No.: B1684612

Essential Safety and Handling Guide for (2)-
SU5614

(Z2)-SU5614, a multi-kinase inhibitor, requires careful handling in a laboratory setting to ensure
the safety of researchers and the environment. This guide provides essential information on
personal protective equipment (PPE), handling procedures, storage, and disposal.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure to (Z)-SU5614. The following
table summarizes the recommended PPE for handling this compound.
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Body Part Recommended Protection Specifications
) ) Ensure compliance with
Safety Glasses with Side
Eyes ) EN166 (EU) or NIOSH (US)
Shields
standards.
Neoprene or nitrile rubber
Hands Chemical-Resistant Gloves gloves are suitable. Dispose of
contaminated gloves after use.
A standard lab coat should be
Body Laboratory Coat

worn to protect street clothing.

Respiratory

Dust Mask or Respirator

Use a dust mask for handling
small quantities. For larger
amounts or when generating
dust, a NIOSH-approved
respirator with a P95 (US) or
P1 (EN 143) particle filter is
recommended.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing risks associated with (Z)-

SU5614.

Engineering Controls:

+ Handle the compound in a well-ventilated area.

e The use of a chemical fume hood is recommended, especially when working with the solid

form or preparing solutions.

Personal Hygiene:

e Avoid contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in the laboratory.
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« Wash hands thoroughly after handling the compound.
Experimental Workflow:

The following diagram illustrates a safe workflow for handling (Z)-SU5614 in a research setting.

Safe Handling Workflow for (Z)-SU5614

Preparation
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After experiment completion
Decontamination & Cleanup
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Waste Disposal

Click to download full resolution via product page
Safe Handling Workflow for (Z)-SU5614

Storage and Disposal

Proper storage and disposal are critical to maintain the integrity of the compound and prevent
environmental contamination.
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Storage:
» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.

 Recommended storage temperatures are -20°C for the solid form and -80°C for solutions in
solvents like DMSO.[1]

Disposal:
» Dispose of waste material in accordance with local, state, and federal regulations.

» Do not allow the compound to enter drains or waterways, as it is very toxic to aquatic life with
long-lasting effects.[2]

o Contaminated packaging should be disposed of in the same manner as the unused product.

First Aid Measures

In case of accidental exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Get medical aid. Immediately flush skin with
Skin Contact plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

If swallowed, wash out mouth with water

Ingestion ) ) ] o
provided person is conscious. Call a physician.
Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.

Get medical aid.
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This guide is intended to provide essential safety information. Researchers should always
consult the full Safety Data Sheet (SDS) for (Z)-SU5614 before use and be familiar with their
institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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